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Compound of Interest

Compound Name: Barium-138

Cat. No.: B078834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the atomic structure and electron configuration

of Barium-138 (¹³⁸Ba), the most abundant stable isotope of barium. The information herein is

intended to serve as a foundational reference for professionals in scientific research and

development.

Core Atomic Properties of Barium-138
Barium (Ba) is an alkaline earth metal with the atomic number 56. The isotope Barium-138 is

distinguished by its specific neutron count, which contributes to its atomic mass. As a stable,

naturally occurring isotope, it is of significant interest in various scientific fields. Barium-138 is

particularly noted for its use in studies of neutron capture processes in stars and as a tracer for

liquid flow.[1][2]

The fundamental atomic characteristics of Barium-138 are summarized in the table below.
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Property Value Reference

Atomic Number (Z) 56 [1][2][3]

Mass Number (A) 138 [1][2][3]

Protons 56 [1][2][3]

Neutrons 82 [1][2][3]

Electrons (in a neutral atom) 56 [1][2][3]

Natural Abundance ~71.7% [1][4][5][6][7]

Atomic Mass (amu) 137.9052472 [1][2]

Stability Stable [1][2][4][5]

Electron Configuration
The arrangement of electrons in an atom's orbitals dictates its chemical behavior. For a neutral

Barium atom, all 56 electrons are distributed among various energy levels and subshells

according to the Aufbau principle.

The full electron configuration for Barium is:

1s² 2s² 2p⁶ 3s² 3p⁶ 3d¹⁰ 4s² 4p⁶ 4d¹⁰ 5s² 5p⁶ 6s²

For convenience, this is often represented in a condensed format using the preceding noble

gas, Xenon (Xe), as a baseline:

[Xe] 6s²

This configuration indicates that Barium has two valence electrons in its outermost shell (the 6s

orbital), which are readily lost to form a Ba²⁺ cation. This divalent nature is a hallmark of the

alkaline earth metals and is central to the element's reactivity and the formation of its

compounds.

Visualization of Atomic Structure
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The logical relationship between the subatomic particles and the electron shells of a neutral

Barium-138 atom can be visualized. The central nucleus contains the protons and neutrons,

which account for nearly all the atom's mass. This is surrounded by electron shells, each

containing a specific number of electrons.

Barium-138 Atomic Structure
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Click to download full resolution via product page

Barium-138 Atomic Structure Diagram

Experimental Protocols for Determination
The atomic structure and electron configuration of elements and their isotopes are determined

through sophisticated experimental techniques.

Isotopic Mass and Abundance: Isotope Ratio Mass
Spectrometry (IRMS)
The precise mass of Barium-138 and its high natural abundance are determined using Isotope

Ratio Mass Spectrometry (IRMS).[8][9][10][11] This technique provides exceptionally precise

measurements of the isotopic composition of a sample.

Methodology:
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Sample Ionization: A purified sample of Barium is introduced into the mass spectrometer,

where it is vaporized and then ionized, typically by a high-energy electron beam. This

process creates a stream of positively charged Barium ions (e.g., Ba⁺).

Acceleration: The newly formed ions are accelerated by an electric field, imparting the same

kinetic energy to all ions.

Deflection: The accelerated ion beam then passes through a strong magnetic field. The

magnetic field deflects the ions into curved paths. The radius of this curvature is dependent

on the mass-to-charge ratio (m/z) of the ion; heavier isotopes like ¹³⁸Ba are deflected less

than lighter isotopes.

Detection: A detector, such as a Faraday cup, is positioned to measure the number of ions

for each specific mass-to-charge ratio.[9] The intensity of the ion current at each mass

provides the relative abundance of that isotope.[12]

The workflow for this experimental protocol can be visualized as follows:

IRMS Experimental Workflow

Barium Sample Ionization Source
(Electron Beam)

Acceleration
(Electric Field)

Magnetic Sector
(Deflection)

Detector
(Faraday Cups)

Separation by Mass Mass Spectrum
(Abundance vs. m/z)

Click to download full resolution via product page

Workflow for Isotope Ratio Mass Spectrometry

Electron Configuration: X-ray Photoelectron
Spectroscopy (XPS)
While the electron configuration is predicted by quantum mechanical principles, it is

experimentally verified using techniques like X-ray Photoelectron Spectroscopy (XPS), also

known as Electron Spectroscopy for Chemical Analysis (ESCA).[13][14][15] XPS is a surface-

sensitive technique that measures the binding energies of electrons in an atom, providing direct

evidence for the occupancy of electron shells and subshells.[13][16]
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X-ray Irradiation: The Barium sample is placed in an ultra-high vacuum and irradiated with a

monochromatic beam of X-rays of a known energy (hν).

Photoelectric Effect: The X-ray photons have sufficient energy to eject core-level and

valence electrons from the Barium atoms.[17]

Electron Energy Analysis: The kinetic energy (KE) of these ejected photoelectrons is

measured by an electron energy analyzer.

Binding Energy Calculation: The binding energy (BE) of each electron is then calculated

using the equation: BE = hν - KE.

Spectral Analysis: The resulting spectrum is a plot of the number of detected electrons

versus their binding energy. Each element produces a unique set of peaks at characteristic

binding energies corresponding to its specific electron orbitals (1s, 2s, 2p, etc.).[13] The

intensity of these peaks is proportional to the number of atoms of that element in the sample

volume. The distinct binding energies for each orbital confirm the electron configuration of

Barium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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